Cas no 1314709-94-8 (1-(3-Bromo-5-fluorophenyl)cyclopropane-1-carbonitrile)

1-(3-Bromo-5-fluorophenyl)cyclopropane-1-carbonitrile structure
1314709-94-8 structure
Product Name:1-(3-Bromo-5-fluorophenyl)cyclopropane-1-carbonitrile
CAS No:1314709-94-8
MF:C10H7BrFN
MW:240.07168507576
MDL:MFCD19692068
CID:4588006
PubChem ID:71743051
Update Time:2024-11-06

1-(3-Bromo-5-fluorophenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(3-BROMO-5-FLUOROPHENYL)CYCLOPROPANE-1-CARBONITRILE
    • 1-(3-Bromo-5-fluorophenyl)cyclopropanecarbonitrile
    • DB-161266
    • AS-41483
    • 1314709-94-8
    • AKOS027331641
    • MFCD19692068
    • SCHEMBL19950462
    • EN300-207099
    • CS-0214951
    • 1-(3-Bromo-5-fluorophenyl)cyclopropane-1-carbonitrile
    • MDL: MFCD19692068
    • Inchi: 1S/C10H7BrFN/c11-8-3-7(4-9(12)5-8)10(6-13)1-2-10/h3-5H,1-2H2
    • InChI Key: WBZLQZLPTLUQKG-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC(=C1)C1(C#N)CC1)F

Computed Properties

  • Exact Mass: 238.97459g/mol
  • Monoisotopic Mass: 238.97459g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 23.8

1-(3-Bromo-5-fluorophenyl)cyclopropane-1-carbonitrile Pricemore >>

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